Cas no 317842-06-1 (7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione)

• Product Name: 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 317842-06-1
• MF: C₁₉H₂₂ClN₅O₂
• MW: 387.9
• CID: 1448524
• PubChem ID: 980526
• Update Time: 2025-08-02

7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,7-[(2-chlorophenyl)methyl]-3,7-dihydro-1,3-dimethyl-8-(1-piperidinyl)-
• 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• WAY-300091
• 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-chlorobenzyl)-1,3-dimethyl-8-(1-piperidinyl)-3,7-dihydro-1H-purine-2,6-dione
• Z223814124
• AE-641/10753064
• F3259-0372
• UPCMLD0ENAT5731001:001
• 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione
• STK087332
• 317842-06-1
• 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
• AKOS000721836
• Oprea1_688223
• VU0607594-1
• SCHEMBL13939265
• Oprea1_297189

• Inchi： 1S/C19H22ClN5O2/c1-22-16-15(17(26)23(2)19(22)27)25(12-13-8-4-5-9-14(13)20)18(21-16)24-10-6-3-7-11-24/h4-5,8-9H,3,6-7,10-12H2,1-2H3
• InChI Key： UQNBHILYOOCSAE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 387.1462027g/mol
• Monoisotopic Mass: 387.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione

Research Brief on 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione (CAS: 317842-06-1)

The compound 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione (CAS: 317842-06-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This xanthine derivative, characterized by its unique structural modifications, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest for further investigation.

The synthesis of 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione involves a multi-step process that includes the introduction of a 2-chlorobenzyl group at the 7-position and a piperidin-1-yl moiety at the 8-position of the purine scaffold. These modifications are critical for enhancing the compound's binding affinity and selectivity towards specific adenosine receptor subtypes. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical and clinical studies.

Pharmacological studies have demonstrated that 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione exhibits high affinity for adenosine A2A and A2B receptors, with moderate selectivity over A1 and A3 subtypes. This receptor profile suggests potential applications in the treatment of conditions such as Parkinson's disease, inflammatory disorders, and certain types of cancer. In vitro and in vivo experiments have shown that the compound can effectively modulate receptor activity, leading to downstream effects on cyclic AMP levels and other signaling pathways.

Recent preclinical trials have further elucidated the therapeutic potential of this compound. In models of Parkinson's disease, administration of 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione resulted in significant improvements in motor function, attributed to its ability to antagonize A2A receptors in the striatum. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it demonstrated efficacy in reducing cytokine production and leukocyte infiltration.

Despite these promising findings, challenges remain in the development of 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is focused on improving the pharmacokinetic profile of the compound while maintaining its pharmacological activity.

In conclusion, 7-(2-chlorobenzyl)-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione represents a promising candidate for the development of novel therapeutics targeting adenosine receptors. Its unique structural features and pharmacological properties make it a valuable tool for both basic research and clinical applications. Future studies should aim to further characterize its mechanism of action, optimize its drug-like properties, and evaluate its safety and efficacy in human trials.